Cas no 111991-13-0 (2-(3,4-Difluorophenyl)oxirane)
2-(3,4-Difluorophenyl)oxirane is a fluorinated epoxide compound characterized by its reactive oxirane ring and difluorophenyl substituent. This structure imparts high electrophilicity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances metabolic stability and lipophilicity in derived compounds, while the epoxide functionality allows for ring-opening reactions with nucleophiles, enabling diverse derivatization. Its well-defined reactivity profile and compatibility with various catalysts and conditions make it a versatile building block for fine chemical applications. Suitable for controlled reactions under anhydrous conditions, it is typically handled with standard epoxide safety precautions.
2-(3,4-Difluorophenyl)oxirane structure
Product Name:2-(3,4-Difluorophenyl)oxirane
CAS No:111991-13-0
MF:C8H6F2O
MW:156.129449367523
MDL:MFCD09728790
CID:1203566
Update Time:2025-06-07
2-(3,4-Difluorophenyl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, (3,4-difluorophenyl)-
- 2-?(3,?4-?difluorophenyl)Oxirane
- 2-(3,4-Difluorophenyl)oxirane
- (3,4-Difluorophenyl)oxirane
- (S)-2-(3,4-Difluorophenyl)oxirane
- UNJRFWWCCAHSRB-UHFFFAOYSA-N
- BCP14784
- 5201AJ
- TRA0100944
- NE39661
- SY032641
- AK208654
-
- MDL： MFCD09728790
- Inchi： 1S/C8H6F2O/c9-6-2-1-5(3-7(6)10)8-4-11-8/h1-3,8H,4H2
- InChI Key： UNJRFWWCCAHSRB-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1CO1)F
Computed Properties
- Exact Mass: 156.03900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 186.8±40.0 ºC (760 Torr),
- Flash Point: 73.2±23.2 ºC,
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 12.53000
- LogP: 2.03610
2-(3,4-Difluorophenyl)oxirane Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-(3,4-Difluorophenyl)oxirane Customs Data
- HS CODE：2910900090
- Customs Data：
China Customs Code:
2910900090Overview:
2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-(3,4-Difluorophenyl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474415-50mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D474415-100mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D474415-500mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 500mg |
$ 250.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HK059-50mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95+% | 50mg |
409.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HK059-200mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95+% | 200mg |
1023.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HK059-250mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95+% | 250mg |
1687CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HK059-100mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95+% | 100mg |
767CNY | 2021-05-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD225902-100mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95% | 100mg |
￥759.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD225902-250mg |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95% | 250mg |
￥1138.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD225902-1g |
2-(3,4-Difluorophenyl)oxirane |
111991-13-0 | 95% | 1g |
￥2844.0 | 2022-03-01 |
2-(3,4-Difluorophenyl)oxirane Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
111991-13-0 (2-(3,4-Difluorophenyl)oxirane) Related Products
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